8-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
Overview
Description
8-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is a heterocyclic compound that belongs to the benzoxazepine family. This compound is characterized by its unique structure, which includes a benzene ring fused with an oxazepine ring. It has garnered interest in various fields of scientific research due to its potential biological and chemical properties.
Preparation Methods
The synthesis of 8-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride typically involves several steps. One common synthetic route includes the cyclization of substituted isoindole derivatives. This process can be facilitated by using specific catalysts and reaction conditions to achieve the desired product. Industrial production methods often employ one-pot synthesis techniques, which streamline the process and improve yield .
Chemical Reactions Analysis
8-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions often involve reagents like lithium aluminum hydride.
Scientific Research Applications
This compound has a wide range of applications in scientific research:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: Studies have shown its potential in modulating biological pathways.
Medicine: Research indicates its potential use in developing new therapeutic agents.
Industry: It is utilized in the production of various chemical products.
Mechanism of Action
The mechanism of action of 8-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride involves its interaction with specific molecular targets. It is known to modulate certain pathways, which can lead to various biological effects. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest its involvement in cellular signaling processes .
Comparison with Similar Compounds
When compared to other benzoxazepine derivatives, 8-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride stands out due to its unique methyl group at the 8th position. Similar compounds include:
- Methyl 2,3,4,5-tetrahydro-1,4-benzoxazepine-8-carboxylate hydrochloride
- Methyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylate These compounds share structural similarities but differ in their functional groups and specific applications .
Properties
CAS No. |
2680531-47-7 |
|---|---|
Molecular Formula |
C10H14ClNO |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
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